Cas no 865180-25-2 (3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865180-25-2
• MF: C₂₃H₁₉N₃O₄S₂
• MW: 465.544662714005
• CID: 6256148
• PubChem ID: 4147790
• Update Time: 2025-08-03

3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• F1365-1287
• 3-phenoxy-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 865180-25-2
• 3-phenoxy-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024606482
• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-phenoxybenzamide

• Inchi： 1S/C23H19N3O4S2/c1-2-13-26-20-12-11-19(32(24,28)29)15-21(20)31-23(26)25-22(27)16-7-6-10-18(14-16)30-17-8-4-3-5-9-17/h2-12,14-15H,1,13H2,(H2,24,28,29)/b25-23-
• InChI Key： DMCKFGRZVMJAHT-BZZOAKBMSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)OC2C=CC=CC=2)=O)/N(CC=C)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 465.082
• Monoisotopic Mass: 465.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 136Ų

Additional information on 3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 865180-25-2, commonly referred to as 3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzothiazole ring system, a sulfonamide group, and a phenoxy substituent. The presence of these functional groups makes it a versatile molecule with unique properties that have been explored in recent studies.

Benzothiazole derivatives are well-known for their wide range of applications in materials science and pharmacology. The sulfonamide group in this compound adds to its stability and bioavailability, making it a promising candidate for drug delivery systems. Recent research has focused on the synthesis and characterization of similar compounds to understand their electronic properties and potential uses in optoelectronic devices.

The phenoxy group attached to the benzothiazole ring introduces additional electronic effects that can modulate the compound's reactivity. This feature has been exploited in the development of new materials for organic electronics. Furthermore, the propenyl group (prop-2-en-1-yl) adds flexibility to the molecule, enhancing its ability to form stable complexes with other molecules.

Recent advancements in synthetic chemistry have enabled the precise control of stereochemistry during the synthesis of this compound. The (2Z) configuration of the double bond is critical for maintaining the molecule's planarity and conjugation, which are essential for its electronic properties. Researchers have employed various methods, including microwave-assisted synthesis and catalytic asymmetric synthesis, to achieve high yields and purity levels.

The physical and chemical properties of 3-phenoxy-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have been extensively studied. Its solubility in organic solvents and thermal stability make it suitable for use in high-performance materials. Additionally, its fluorescence properties have been investigated for potential applications in sensors and imaging technologies.

In terms of biological activity, this compound has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may have therapeutic potential in treating conditions such as inflammation and oxidative stress-related diseases. However, further research is needed to fully understand its pharmacokinetics and toxicity profiles.

The integration of benzothiazole, sulfonamide, and phenoxy groups into a single molecule creates a unique platform for exploring novel chemical reactions. Recent studies have demonstrated its ability to act as a catalyst in organic transformations, particularly in cross-coupling reactions. This property opens up new avenues for green chemistry and sustainable synthesis methods.

In conclusion, 3-phenoxy-N-(2Z)-3-(prop-2-en-1-yli...